Cas no 1361541-01-6 (5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361541-01-6
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4923486
• Update Time: 2025-07-17

5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-12-8(4-7(16)5-17-12)6-2-9(13)11(15)10(14)3-6/h2-5H,1H3
• InChI Key： IQCITFKAMDYRKV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(=CN=C1OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine

Introduction to 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361541-01-6)

5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361541-01-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyridine class of heterocyclic aromatic molecules, which are widely recognized for their role in medicinal chemistry. The presence of fluorine, methoxy, and trichlorophenyl substituents in its molecular framework imparts distinct electronic and steric characteristics, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine consists of a pyridine ring substituted at the 5-position with a fluorine atom, at the 2-position with a methoxy group, and at the 3-position with a trichlorophenyl group. This arrangement creates a molecule with potential bioisosteric properties that can interact favorably with biological targets. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the methoxy group can influence electronic distribution and solubility. The trichlorophenyl moiety adds further complexity by introducing multiple chlorine atoms, which can modulate lipophilicity and receptor binding.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the structural diversity offered by heterocyclic compounds. 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine has emerged as a compound of interest due to its potential applications in various therapeutic areas. Its unique substitution pattern suggests that it may exhibit properties such as kinase inhibition or interaction with specific protein targets, which are critical for developing small-molecule drugs.

One of the most compelling aspects of this compound is its potential in oncology research. Pyridine derivatives have been extensively studied for their ability to inhibit tyrosine kinases and other enzymes involved in cancer cell proliferation. The fluorinated pyridines are particularly noteworthy because they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Additionally, the trichlorophenyl group can serve as a pharmacophore that enhances binding affinity to target proteins. These features make 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine a valuable scaffold for designing novel anticancer agents.

Another area where this compound shows promise is in neurodegenerative disease research. Emerging evidence suggests that certain pyridine derivatives can modulate neurotransmitter systems and have neuroprotective effects. The structural features of 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine could potentially allow it to interact with receptors or enzymes involved in conditions such as Alzheimer's disease or Parkinson's disease. Further investigation into its pharmacological properties may uncover new therapeutic strategies for these challenging disorders.

The synthesis of 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine presents an interesting challenge due to the complexity of its substituent groups. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been explored as viable routes to construct the desired molecular framework. Optimizing these synthetic pathways will be crucial for scaling up production and conducting further preclinical studies.

Recent advancements in computational chemistry have also played a significant role in understanding the potential of 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine. Molecular modeling studies can predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and possible side effects before experimental testing is conducted. By integrating computational methods with traditional wet chemistry approaches, researchers can accelerate the drug discovery process and increase the likelihood of success.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical efficacy and safety. For 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine, understanding how it is metabolized and excreted is essential for optimizing dosing regimens and minimizing potential adverse effects. In vitro studies using liver microsomes and hepatocytes can provide initial data on metabolic pathways involved in drug clearance. Additionally, animal models offer a platform for assessing biodistribution and systemic exposure levels before human trials are initiated.

Regulatory considerations also play a vital role in bringing any new pharmaceutical agent to market. Ensuring compliance with guidelines set forth by agencies such as the FDA or EMA requires thorough documentation of chemical synthesis, analytical characterization, toxicological studies, and clinical trials. Each step must be meticulously executed to demonstrate safety and efficacy before regulatory approval can be obtained. The complexity of 5-Fluoro-2-methoxy-3-(3,4,5-trichlorophenyl)pyridine necessitates rigorous testing across multiple disciplines to ensure that it meets all regulatory requirements.

In conclusion, 5 - Fluoro - 2 - methoxy - 3 - ( 3 , 4 , 5 - trichlorophenyl ) pyridine ( CAS No . 1361541 - 01 - 6 ) represents an intriguing compound with significant potential in pharmaceutical research . Its unique structural features make it a compelling candidate for further exploration in oncology , neurodegenerative diseases , and other therapeutic areas . While challenges remain in terms of synthesis , pharmacological evaluation , and regulatory approval , ongoing research efforts continue to advance our understanding of this molecule's capabilities . As new methodologies emerge , particularly those involving computational chemistry and advanced synthetic techniques , we can expect even greater progress toward harnessing the therapeutic potential offered by compounds like this one .